N-phenyl-2-((5-(piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide 2,2,2-trifluoroacetate

• IUPAC Name: N-phenyl-2-[(5-piperazin-1-yl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C14H17N5OS2.C2HF3O2/c20-12(16-11-4-2-1-3-5-11)10-21-14-18-17-13(22-14)19-8-6-15-7-9-19;3-2(4,5)1(6)7/h1-5,15H,6-10H2,(H,16,20);(H,6,7)
• InChI Key: DIJVWNLPHFSUJC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=NN=C(S2)SCC(=O)NC3=CC=CC=C3.C(=O)(C(F)(F)F)O
• Molecular Formula: C16H18F3N5O3S2
• Molecular Weight: 449.5 g/mol
• CAS No.: 1351611-72-7

Description

N-phenyl-2-((5-(piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide 2,2,2-trifluoroacetate is a useful research compound. Its molecular formula is C16H18F3N5O3S2 and its molecular weight is 449.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

N-phenyl-2-((5-(piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide 2,2,2-trifluoroacetate and its derivatives have been synthesized for various biological applications. These compounds have been extensively studied for their antimicrobial properties. For instance, novel 1,3,4-thiadiazole amide compounds containing piperazine showed inhibitory effects on Xanthomonas campestris pv. oryzae, indicating potential as antimicrobial agents (Xia, 2015). Additionally, some derivatives have been found to possess antibacterial activities against a variety of pathogens, including Gram-positive and Gram-negative bacteria (Wu Qi, 2014).

Antitumor and Antioxidant Properties

These compounds have also been evaluated for their antitumor and antioxidant activities. For example, certain N-substituted-2-amino-1,3,4-thiadiazoles have shown promising results in cytotoxicity and antioxidant tests, indicating potential applications in cancer therapy (Hamama et al., 2013).

Anticancer Activity and Docking Studies

There is significant interest in the synthesis of these compounds for anticancer applications. N-phenyl-2-(2-((4-phenyl piperazin-1-yl) methyl)-1H-benzo [d] imidazol-1-yl) acetamides have been synthesized and evaluated for their in vitro anticancer activity against various human cancer cell lines, demonstrating promising efficacy (Boddu et al., 2018).

Other Biological Investigations

These compounds have also been studied for various other biological effects. For instance, novel N-phenyl- and N-benzothiazolyl-2-(4-(2,3,4-trimethoxybenzyl)piperazin-1-yl)acetamides showed moderate to good bioefficacies against bacteria and fungi, indicating their potential as broad-spectrum antimicrobial agents (Chhatriwala et al., 2014).